Cas no 794515-87-0 (methyl 6-fluoroisoquinoline-3-carboxylate)

• Product Name: methyl 6-fluoroisoquinoline-3-carboxylate
• CAS No: 794515-87-0
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• CID: 3166706
• PubChem ID: 57947434
• Update Time: 2025-04-21

methyl 6-fluoroisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl6-fluoroisoquinoline-3-carboxylate
• EN300-748985
• 6-fluoro-isoquinoline-3-carboxylic acid methyl ester
• Methyl 6-fluoroisoquinoline-3-carboxylate
• 794515-87-0
• SCHEMBL212757
• XXUMEOYMUHEQKZ-UHFFFAOYSA-N
• AKOS027470467
• methyl 6-fluoroisoquinoline-3-carboxylate

• Inchi： 1S/C11H8FNO2/c1-15-11(14)10-5-8-4-9(12)3-2-7(8)6-13-10/h2-6H,1H3
• InChI Key： XXUMEOYMUHEQKZ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=CN=C(C(=O)OC)C=C2C=1

Computed Properties

• Exact Mass: 205.05390666g/mol
• Monoisotopic Mass: 205.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives